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Compound of Interest

Compound Name: S-(2-methylphenyl) ethanethioate

Cat. No.: B1605889 Get Quote

SMILES Notation:CC1=CC=CC=C1SC(=O)C

This technical guide serves to provide a comprehensive overview of S-(2-methylphenyl)
ethanethioate, also known as S-o-tolyl ethanethioate. Due to the limited availability of specific

experimental data for this particular ortho-isomer in publicly accessible literature, this document

will also draw upon information available for closely related aryl and alkyl thioesters to provide

a broader context for its potential properties and synthesis.

Introduction to Thioesters
Thioesters are a class of organosulfur compounds with the general structure R-S-C(=O)-R'.

They are analogous to esters but with a sulfur atom replacing the oxygen in the alkoxy group.

This substitution imparts unique chemical reactivity, making them valuable intermediates in

organic synthesis. Aryl thioesters, such as S-(2-methylphenyl) ethanethioate, are noted for

their role in various chemical transformations.

Physicochemical Properties
Specific experimental data for the physical properties of S-(2-methylphenyl) ethanethioate
are not readily available. However, we can infer expected properties based on its structure and

data from analogous compounds.

Table 1: Predicted and Comparative Physicochemical Properties of Thioesters
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Property

S-(2-
methylphenyl)
ethanethioate
(Predicted)

S-(4-
methylphenyl)
ethanethioate[
1]

S-Phenyl
ethanethioate

S-Ethyl
ethanethioate[
2][3]

Molecular

Formula
C₉H₁₀OS C₉H₁₀OS C₈H₈OS C₄H₈OS

Molecular Weight 166.24 g/mol 166.24 g/mol [1] 152.21 g/mol 104.17 g/mol [3]

Boiling Point Not available Not available
99-100 °C/6

mmHg
116-117 °C

Density Not available Not available
1.124 g/mL at 25

°C
Not available

Refractive Index Not available Not available n20/D 1.568 Not available

Synthesis and Experimental Protocols
While a specific protocol for the synthesis of S-(2-methylphenyl) ethanethioate is not detailed

in the provided search results, a general method for the preparation of aryl thioacetates can be

outlined. This typically involves the reaction of a thiophenol with an acetylating agent.

General Experimental Protocol for Aryl Thioacetate
Synthesis
A common method for synthesizing aryl thioacetates is the acylation of the corresponding

thiophenol.

Materials:

2-Methylthiophenol (o-thiocresol)

Acetyl chloride or Acetic anhydride

A suitable base (e.g., pyridine, triethylamine)

Anhydrous solvent (e.g., dichloromethane, diethyl ether)
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Procedure:

In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-

methylthiophenol in the anhydrous solvent.

Cool the solution in an ice bath.

Slowly add the base, followed by the dropwise addition of the acetylating agent (acetyl

chloride or acetic anhydride).

Allow the reaction mixture to stir at room temperature for several hours.

Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion, quench the reaction with water or a dilute aqueous acid solution.

Extract the product with an organic solvent.

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate

under reduced pressure to yield the crude product.

Purify the crude product by distillation or column chromatography.

Note: This is a generalized protocol and would require optimization for the specific synthesis of

S-(2-methylphenyl) ethanethioate.

Spectroscopic Data
Specific spectroscopic data for S-(2-methylphenyl) ethanethioate is not available in the

search results. For structurally similar compounds, techniques such as ¹H NMR, ¹³C NMR, and

mass spectrometry are used for characterization. For instance, the NIST WebBook provides

mass spectrometry data for S-ethyl ethanethioate and ethanethioic acid, S-phenyl ester.[3][4]

Biological Activity
There is no specific information regarding the biological activity of S-(2-methylphenyl)
ethanethioate in the provided search results. However, thioester-containing compounds are of

interest in medicinal chemistry and drug development. For example, thio-derivatives of
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Salvinorin A, a potent natural κ-opioid receptor agonist, have been synthesized to study drug-

receptor interactions.[5] The thioacetate group can serve as a precursor to a thiol, which can be

a key functional group in biologically active molecules.

Visualizations
Logical Workflow for the Synthesis of S-(2-
methylphenyl) ethanethioate
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Caption: General synthesis workflow for S-(2-methylphenyl) ethanethioate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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